Cas no 101858-15-5 (Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI))

• Product Name: Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI)
• CAS No: 101858-15-5
• MF: C₂₈H₃₄Br₂N₂O₂
• MW: 590.389766216278
• CID: 156867
• PubChem ID: 3063939
• Update Time: 2025-04-19

Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-phenyl-, dibromide (9CI)
• 4-phenyl-4-[[4-[(4-phenylmorpholin-4-ium-4-yl)methyl]phenyl]methyl]morpholin-4-ium,dibromide
• 4,4'-(p-Phenylenedimethylene)bis[4-phenylmorpholiniumbromide] (6CI)
• 4,4'-(p-Phenylenedimethylene)bis(4-phenylmorpholinium bromide)
• Morpholinium, 4,4'-(p-phenylenedimethylene)bis(4-phenyl-, dibromide
• 101858-15-5
• DTXSID30906748
• 4,4'-[1,4-Phenylenebis(methylene)]bis(4-phenylmorpholin-4-ium) dibromide

• Inchi： 1S/C28H34N2O2.2BrH/c1-3-7-27(8-4-1)29(15-19-31-20-16-29)23-25-11-13-26(14-12-25)24-30(17-21-32-22-18-30)28-9-5-2-6-10-28;;/h1-14H,15-24H2;2*1H/q+2;;/p-2
• InChI Key： KGQMXWVPRQOOOY-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].O1CC[N+](C2C=CC=CC=2)(CC2C=CC(=CC=2)C[N+]2(C3C=CC=CC=3)CCOCC2)CC1

Computed Properties

• Exact Mass: 553.8326
• Monoisotopic Mass: 588.09870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46